(E)-N-(2,2-di(furan-2-yl)ethyl)-2-phenylethene-1-sulfonamide
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Description
(E)-N-(2,2-di(furan-2-yl)ethyl)-2-phenylethene-1-sulfonamide is a useful research compound. Its molecular formula is C18H17NO4S and its molecular weight is 343.4. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Reactions
Diels-Alder Cycloaddition Reactions : The Diels-Alder cycloaddition reactions between substituted furans and E-1,2-bis(phenylsulfonyl)ethylene, closely related to the queried compound, have been extensively studied. These reactions result in high yields and exhibit stereoselectivity, particularly with 2-substituted furans. The selectivity arises due to interactions between the substituent and the sulfonyl groups, demonstrating the utility of these compounds in synthetic organic chemistry (Arjona et al., 1998).
Copper/Silver-mediated Cascade Reactions : Efficient construction of 2-sulfonylbenzo[b]furans from readily available trans-2-hydroxycinnamic acids and sodium sulfinates has been achieved using a CuCl2·2H2O/AgTFA system. This methodology underscores the potential of sulfonamide-based compounds in facilitating complex synthetic transformations in a single step (Li & Liu, 2014).
Thermal and High-Pressure Intramolecular Diels–Alder Reaction : Vinylsulfonamides incorporating a furan moiety can be synthesized via a domino elimination–amidation reaction, leading to efficient access to γ- and δ-sultams. This process highlights the role of vinylsulfonamides in facilitating intramolecular Diels-Alder reactions under various conditions (Rogachev & Metz, 2006).
Photophysical Properties and Sensor Applications
- Fluorescence Sensors for Cu2+ : Water-soluble sulfonato-Salen-type ligands derived from different diamines have been designed, exhibiting strong UV/Vis-absorption and fluorescence. These ligands, due to their selective quenching by Cu(2+), serve as highly sensitive fluorescence sensors for Cu(2+) detection in water and living cells, highlighting the application of sulfonamide derivatives in environmental monitoring and bioimaging (Zhou et al., 2012).
Properties
IUPAC Name |
(E)-N-[2,2-bis(furan-2-yl)ethyl]-2-phenylethenesulfonamide |
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InChI |
InChI=1S/C18H17NO4S/c20-24(21,13-10-15-6-2-1-3-7-15)19-14-16(17-8-4-11-22-17)18-9-5-12-23-18/h1-13,16,19H,14H2/b13-10+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOQNTHLGHCCSTN-JLHYYAGUSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CS(=O)(=O)NCC(C2=CC=CO2)C3=CC=CO3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(C2=CC=CO2)C3=CC=CO3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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